Cas no 1073354-22-9 (4-(Benzyloxy)-2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine)

• Product Name: 4-(Benzyloxy)-2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
• CAS No: 1073354-22-9
• MF: C₁₇H₂₀BClN₂O₃
• MW: 346.616303443909
• MDL: MFCD06798267
• CID: 827926
• Update Time: 2025-06-12

4-(Benzyloxy)-2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(Benzyloxy)-2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
• 4-Benzyloxy-2-chloropyrimidine-5-boronic acid pinacol ester
• 2-chloro-4-phenylmethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
• 4-(Benzyloxy)-2-chloropyrimidine-5-boronic acid pinacol ester
• 4-Benzyloxy-2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
• C17H20BClN2O3
• BCP11818
• 4-(benzyloxy)-2-chloro-5

• MDL： MFCD06798267
• Inchi： 1S/C17H20BClN2O3/c1-16(2)17(3,4)24-18(23-16)13-10-20-15(19)21-14(13)22-11-12-8-6-5-7-9-12/h5-10H,11H2,1-4H3
• InChI Key： YXXPVSCUVOPQBT-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(B2OC(C)(C)C(C)(C)O2)C(=N1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 346.12600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 416
• Topological Polar Surface Area: 53.5

Experimental Properties

• Melting Point: 99-101°C
• PSA: 53.47000
• LogP: 3.00820

4-(Benzyloxy)-2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 4-(Benzyloxy)-2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine

Recent Advances in the Application of 4-(Benzyloxy)-2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine (CAS: 1073354-22-9) in Chemical Biology and Pharmaceutical Research

The compound 4-(Benzyloxy)-2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine (CAS: 1073354-22-9) has recently emerged as a key intermediate in the synthesis of novel pharmaceutical agents, particularly in the development of kinase inhibitors and boron-containing therapeutics. This boronic ester derivative has garnered significant attention due to its unique chemical properties, which enable efficient Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern medicinal chemistry. Recent studies have highlighted its role in the construction of complex heterocyclic scaffolds, which are pivotal in drug discovery programs targeting cancer, inflammatory diseases, and infectious pathogens.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers demonstrated the utility of 1073354-22-9 as a versatile building block for the synthesis of next-generation Bruton's tyrosine kinase (BTK) inhibitors. The study showcased how the boronate moiety facilitates the introduction of diverse substituents at the pyrimidine core, enabling the optimization of pharmacokinetic properties such as solubility and metabolic stability. The resulting compounds exhibited nanomolar potency against BTK, with one derivative advancing to preclinical trials for B-cell malignancies.

Another significant application was reported in ACS Chemical Biology (2024), where 4-(Benzyloxy)-2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine served as a critical precursor for developing proteolysis-targeting chimeras (PROTACs). The boronic acid functionality, liberated upon deprotection, allowed for the precise conjugation of E3 ligase ligands to target proteins, enabling the degradation of previously "undruggable" oncoproteins. This approach has opened new avenues in targeted protein degradation therapeutics.

From a synthetic chemistry perspective, recent advances in the preparation of 1073354-22-9 have focused on improving yield and scalability. A 2024 Organic Process Research & Development publication detailed a novel continuous flow process that reduced reaction times from hours to minutes while maintaining >95% purity. This technological innovation addresses previous challenges in large-scale production, making the compound more accessible for industrial applications.

The safety profile and handling considerations of 4-(Benzyloxy)-2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine have also been systematically evaluated in recent toxicological studies. While generally stable under inert conditions, researchers have noted its sensitivity to moisture and recommended strict anhydrous handling protocols. These findings have been incorporated into updated material safety data sheets (MSDS) from major suppliers.

Looking forward, the unique properties of 1073354-22-9 position it as a strategic compound in the development of boron-based theranostics. Several research groups are exploring its incorporation into positron emission tomography (PET) tracers, leveraging the boron atom for both therapeutic and imaging applications. This dual functionality represents an exciting convergence of diagnostic and therapeutic modalities in precision medicine.